4-(Dodecanoylamino)benzoic acid

• CAS No.: 58725-40-9
• Molecular Formula: C19H29NO3
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 4-(dodecanoylamino)benzoic acid
• InChI: InChI=1S/C19H29NO3/c1-2-3-4-5-6-7-8-9-10-11-18(21)20-17-14-12-16(13-15-17)19(22)23/h12-15H,2-11H2,1H3,(H,20,21)(H,22,23)
• InChI Key: YMAAMSKAPGRCCN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(=O)NC1=CC=C(C=C1)C(=O)O

Description

4-(Dodecanoylamino)benzoic acid is a useful research compound. Its molecular formula is C19H29NO3 and its molecular weight is 319.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Aminobenzoic acid (0.94 g, 6.85 mmol) was dissolved in 5 mL of pyridine and dodecanoyl chloride (1.58 mL, 6.85 mmol) was added. The mixture was stirred for 4 h at room temperature. The product was precipitated by dilution with water (50 mL), filtered, and dried to provide 1.96 g of the title compound.

Synthesis routes and methods II

Procedure details

n-Dodecanoyl chloride (8.74 g; 40 mmoles) is added dropwise to a solution of p-aminobenzoic acid (40 mmoles) dissolved in pyridine (100 ml). The mixture is stirred for 3 hours and poured into water (3 L). The precipitate which forms is filtered and dried in vacuo to give N-(n-dodecanoyl)-p-aminobenzoic acid (11.01 g).